Cas no 259683-39-1 (1-((4-Chlorophenyl)sulfonyl)-4-(2-methoxyphenyl)piperazine)

1-((4-Chlorophenyl)sulfonyl)-4-(2-methoxyphenyl)piperazine is a synthetic organic compound featuring a piperazine core substituted with a 4-chlorophenylsulfonyl group and a 2-methoxyphenyl moiety. This structure confers potential utility in medicinal chemistry and pharmacological research, particularly as an intermediate or scaffold for developing bioactive molecules. The sulfonyl and methoxy functional groups enhance its binding affinity and selectivity, making it a candidate for targeting specific receptors or enzymes. Its well-defined chemical properties and stability under standard conditions facilitate its use in synthetic applications. Further studies may explore its role in modulating biological pathways or as a precursor for more complex derivatives.
1-((4-Chlorophenyl)sulfonyl)-4-(2-methoxyphenyl)piperazine structure
259683-39-1 structure
Product Name:1-((4-Chlorophenyl)sulfonyl)-4-(2-methoxyphenyl)piperazine
CAS No:259683-39-1
MF:C17H19ClN2O3S
MW:366.862362146378
MDL:MFCD00592925
CID:1026155
PubChem ID:1068085
Update Time:2025-05-28

1-((4-Chlorophenyl)sulfonyl)-4-(2-methoxyphenyl)piperazine Chemical and Physical Properties

Names and Identifiers

    • 1-((4-Chlorophenyl)sulfonyl)-4-(2-methoxyphenyl)piperazine
    • Maybridge1_008235
    • Oprea1_863259
    • SCHEMBL5255516
    • AB00078879-01
    • STK416380
    • 1-(4-chlorophenyl)sulfonyl-4-(2-methoxyphenyl)piperazine
    • SMR000568061
    • SR-01000491979-1
    • AKOS000511727
    • Oprea1_471314
    • 1-(4-Chlorobenzene-1-sulfonyl)-4-(2-methoxyphenyl)piperazine
    • CHEMBL1711555
    • CCG-20288
    • 5279-23-2
    • HMS564O07
    • SR-01000491979
    • Cambridge id 5279232
    • 259683-39-1
    • DTXSID20967247
    • 1-[(4-chlorophenyl)sulfonyl]-4-(2-methoxyphenyl)piperazine
    • MLS001182341
    • HMS2851N05
    • 1-(4-CHLOROBENZENESULFONYL)-4-(2-METHOXYPHENYL)PIPERAZINE
    • CS-0318244
    • MDL: MFCD00592925
    • Inchi: 1S/C17H19ClN2O3S/c1-23-17-5-3-2-4-16(17)19-10-12-20(13-11-19)24(21,22)15-8-6-14(18)7-9-15/h2-9H,10-13H2,1H3
    • InChI Key: WTXZSPLQEKAFCB-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)S(N1CCN(C2C=CC=CC=2OC)CC1)(=O)=O

Computed Properties

  • Exact Mass: 366.0804913g/mol
  • Monoisotopic Mass: 366.0804913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 495
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 58.2Ų

1-((4-Chlorophenyl)sulfonyl)-4-(2-methoxyphenyl)piperazine Pricemore >>

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